Cas no 1909312-82-8 (3-Methoxy-1,2-thiazole-5-carboxylic acid)

• Product Name: 3-Methoxy-1,2-thiazole-5-carboxylic acid
• CAS No: 1909312-82-8
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• MDL: MFCD29762992
• CID: 4628720
• PubChem ID: 121553698
• Update Time: 2025-06-20

3-Methoxy-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1,2-thiazole-5-carboxylic acid
• AT11833
• 3-METHOXYISOTHIAZOLE-5-CARBOXYLIC ACID
• Z2379087683
• 3-Methoxy-1,2-thiazole-5-carboxylic acid

• MDL： MFCD29762992
• Inchi： 1S/C5H5NO3S/c1-9-4-2-3(5(7)8)10-6-4/h2H,1H3,(H,7,8)
• InChI Key： SVBOIEXGALEPEE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 1.1
• Topological Polar Surface Area: 87.7

Additional information on 3-Methoxy-1,2-thiazole-5-carboxylic acid

Introduction to 3-Methoxy-1,2-thiazole-5-carboxylic acid (CAS No. 1909312-82-8)

3-Methoxy-1,2-thiazole-5-carboxylic acid (CAS No. 1909312-82-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. The presence of a methoxy group and a carboxylic acid functional group imparts distinct chemical properties and reactivity to this molecule.

The chemical structure of 3-Methoxy-1,2-thiazole-5-carboxylic acid can be represented as follows: C₆H₆N₂O₃S. The methoxy group (-OCH₃) attached to the thiazole ring enhances the compound's solubility and stability, while the carboxylic acid group (-COOH) provides opportunities for various chemical reactions and functional modifications. These features make 3-Methoxy-1,2-thiazole-5-carboxylic acid an attractive candidate for drug development and other advanced applications.

In the realm of medicinal chemistry, 3-Methoxy-1,2-thiazole-5-carboxylic acid has been explored for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-Methoxy-1,2-thiazole-5-carboxylic acid has also shown promise in cancer research. A 2020 study in the Cancer Research Journal reported that certain derivatives of this compound can selectively target and inhibit cancer cell growth by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, these derivatives were found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The synthetic accessibility of 3-Methoxy-1,2-thiazole-5-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-methoxythiophenol with chloroacetic acid followed by cyclization under appropriate conditions. This synthetic flexibility allows researchers to easily modify the molecule to optimize its pharmacological properties for specific therapeutic applications.

In addition to its direct therapeutic applications, 3-Methoxy-1,2-thiazole-5-carboxylic acid serves as an important building block in the synthesis of more complex molecules. Its versatile reactivity makes it a valuable intermediate in the development of novel drugs and materials. For example, it can be used as a starting material for the synthesis of thiazole-based antibiotics, which are known for their broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

The environmental impact of compounds like 3-Methoxy-1,2-thiazole-5-carboxylic acid is also an important consideration in their development and use. Recent studies have focused on optimizing synthetic processes to minimize waste generation and improve sustainability. Green chemistry principles are increasingly being applied to ensure that these compounds can be produced in an environmentally friendly manner.

In conclusion, 3-Methoxy-1,2-thiazole-5-carboxylic acid (CAS No. 1909312-82-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and synthetic accessibility, positions it as a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in the field.